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Compound of Interest

Compound Name: Heptadecan-9-YL acrylate

Cat. No.: B15378875 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document has been compiled from publicly available information and is

intended for informational purposes only. A comprehensive Safety Data Sheet (SDS) for

Heptadecan-9-yl acrylate was not available at the time of writing. All personnel should consult

a certified Safety Data Sheet and receive appropriate training before handling this chemical.

Introduction
Heptadecan-9-yl acrylate (CAS No: 2982740-96-3) is a branched-chain acrylate ester. While

specific toxicological and safety data for this compound are limited in the public domain, its

chemical structure as an acrylate suggests that it should be handled with care, assuming

hazards similar to other compounds in this class. This guide provides a summary of the known

information and general safety protocols applicable to the handling of Heptadecan-9-yl
acrylate in a research and development setting.

Chemical and Physical Properties
Detailed experimental data on the physical and chemical properties of Heptadecan-9-yl
acrylate are not readily available. The following table summarizes the basic information that

has been identified.
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Property Value Source

CAS Number 2982740-96-3 Sigma-Aldrich

Molecular Formula C₂₀H₃₈O₂ Sigma-Aldrich

Molecular Weight 310.52 g/mol Sigma-Aldrich

Physical Form Colorless to Yellow Liquid Sigma-Aldrich

Health Hazard Information
Based on the GHS hazard statements provided by suppliers, Heptadecan-9-yl acrylate is

considered hazardous. The primary hazards are summarized in the table below.

Hazard Class GHS Hazard Statement Description

Acute Toxicity (Oral) H302 Harmful if swallowed.

Skin Corrosion/Irritation H315 Causes skin irritation.

Serious Eye Damage/Eye

Irritation
H319 Causes serious eye irritation.

Specific Target Organ Toxicity

(Single Exposure)
H335

May cause respiratory

irritation.

Signal Word: Warning

Pictogram:

❗

Experimental Protocols
Specific experimental protocols for the synthesis or toxicological analysis of Heptadecan-9-yl
acrylate are not detailed in publicly accessible literature. However, a common method for the

synthesis of acrylate esters is the esterification of the corresponding alcohol (9-Heptadecanol)

with acryloyl chloride or acrylic acid.
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General Esterification Procedure (Illustrative)

In a well-ventilated fume hood, dissolve 9-Heptadecanol in a suitable anhydrous solvent

(e.g., dichloromethane, toluene) under an inert atmosphere (e.g., nitrogen, argon).

Cool the solution in an ice bath.

Slowly add acryloyl chloride (or acrylic acid with a suitable catalyst) to the cooled solution

while stirring.

Allow the reaction to proceed at room temperature, monitoring its progress by a suitable

analytical method (e.g., TLC, GC-MS).

Upon completion, quench the reaction with a suitable reagent (e.g., saturated sodium

bicarbonate solution).

Separate the organic layer, wash with brine, and dry over an anhydrous drying agent (e.g.,

sodium sulfate, magnesium sulfate).

Remove the solvent under reduced pressure.

Purify the crude product using an appropriate technique, such as column chromatography.

Note: This is a generalized procedure and must be adapted and optimized for the specific

reactants and desired scale. A thorough risk assessment should be conducted before carrying

out any chemical synthesis.

Visualized Workflows and Relationships
Safe Handling Workflow
The following diagram outlines a logical workflow for the safe handling of Heptadecan-9-yl
acrylate in a laboratory setting.
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Caption: Safe handling workflow for Heptadecan-9-yl acrylate.
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Routes of Exposure and Primary Health Effects
This diagram illustrates the potential routes of exposure to Heptadecan-9-yl acrylate and the

primary health effects associated with the known hazard statements.

Routes of Exposure
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Caption: Potential exposure routes and health effects.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b15378875?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15378875?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

